N-(6-chloro-1,3-benzothiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C15H11ClN2O2S/c1-20-11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)21-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: JSMYPUNEBRUYAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol

Description

“N-(6-Chloro-1,3-benzothiazol-2-yl)acetamide” is a unique chemical provided to early discovery researchers. It’s important to note that the buyer assumes responsibility to confirm product identity and/or purity.

Synthesis Analysis

While specific synthesis information for “N-(6-chloro-1,3-benzothiazol-2-yl)-3-methoxybenzamide” was not found, a related compound was synthesized using hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions.

Molecular Structure Analysis

The molecular structure of “N-(6-Chloro-1,3-benzothiazol-2-yl)acetamide” is represented by the SMILES string O=C(C)NC1=NC(C=C2)=C(C=C2Cl)S1. The InChI is 1S/C9H7ClN2OS/c1-5(13)11-9-12-7-3-2-6(10)4-8(7)14-9/h2-4H,1H3,(H,11,12,13).

Physical And Chemical Properties Analysis

“N-(6-Chloro-1,3-benzothiazol-2-yl)acetamide” is a solid substance. The molecular weight is 226.68. The compound does not have a flash point.

Scientific Research Applications

Drug Design and Development

This compound’s structure is beneficial in the field of drug design, particularly due to the presence of the benzothiazole moiety. . The chloro and methoxy substituents on this compound may influence its binding affinity to biological targets, making it a valuable scaffold for developing new medications.

Anti-inflammatory and Analgesic Research

. Research has shown that some benzothiazole derivatives can inhibit the biosynthesis of prostaglandins, which play a key role in inflammation and pain, suggesting potential applications in creating new anti-inflammatory drugs.

Antibacterial Agent Development

The benzothiazole core structure is associated with antimicrobial activity. . This compound could serve as a starting point for the development of new antibacterial agents.

Pharmacokinetic Profiling

. This process is crucial for determining the safety and efficacy of potential drug candidates before clinical trials.

Chemical Database Contributions

. These databases aid in establishing standard molecular dimensions and studying intermolecular interactions, crucial for structural chemistry and materials research.

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Eye Irrit. 2. The hazard statements include H302 - Harmful if swallowed, and H319 - Causes serious eye irritation. The precautionary statements include P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Mechanism of Action

Pharmacokinetics

Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of the compound . This section would discuss how the compound is absorbed into the body, how it is distributed to different tissues, how it is metabolized, and how it is eventually excreted. These factors greatly impact the bioavailability of the compound.